Cas no 2138562-13-5 (N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride)
N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2138562-13-5
- EN300-1155090
- N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride
-
- Inchi: 1S/C11H16ClNO3S/c1-3-8-13(17(12,14)15)9-10-4-6-11(16-2)7-5-10/h4-7H,3,8-9H2,1-2H3
- InChI Key: YEVSFHWNNCXBLB-UHFFFAOYSA-N
- SMILES: ClS(N(CC1C=CC(=CC=1)OC)CCC)(=O)=O
Computed Properties
- Exact Mass: 277.0539422g/mol
- Monoisotopic Mass: 277.0539422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 55Ų
N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1155090-0.05g |
N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride |
2138562-13-5 | 0.05g |
$647.0 | 2023-06-09 | ||
| Enamine | EN300-1155090-0.1g |
N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride |
2138562-13-5 | 0.1g |
$678.0 | 2023-06-09 | ||
| Enamine | EN300-1155090-0.25g |
N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride |
2138562-13-5 | 0.25g |
$708.0 | 2023-06-09 | ||
| Enamine | EN300-1155090-0.5g |
N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride |
2138562-13-5 | 0.5g |
$739.0 | 2023-06-09 | ||
| Enamine | EN300-1155090-1.0g |
N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride |
2138562-13-5 | 1g |
$770.0 | 2023-06-09 | ||
| Enamine | EN300-1155090-2.5g |
N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride |
2138562-13-5 | 2.5g |
$1509.0 | 2023-06-09 | ||
| Enamine | EN300-1155090-5.0g |
N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride |
2138562-13-5 | 5g |
$2235.0 | 2023-06-09 | ||
| Enamine | EN300-1155090-10.0g |
N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride |
2138562-13-5 | 10g |
$3315.0 | 2023-06-09 |
N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride
Introduction to N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride (CAS No. 2138562-13-5)
N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138562-13-5, belongs to the sulfonamide class of molecules, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of a 4-methoxyphenyl moiety in its structure contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.
The< strong>N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride molecule exhibits a distinct arrangement of functional groups that enhances its reactivity and utility in synthetic chemistry. The sulfamoyl chloride group (-SO₂Cl) is particularly noteworthy, as it serves as a versatile handle for further functionalization, enabling the construction of more intricate molecular architectures. This feature has made the compound a staple in the arsenal of synthetic chemists working on drug development.
In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. These activities range from antimicrobial and anti-inflammatory effects to more specialized applications such as kinase inhibition and neurotransmitter modulation. The< strong>4-methoxyphenyl substituent in N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride is believed to play a crucial role in modulating these biological effects by influencing the compound's binding affinity and metabolic stability.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. Researchers have been exploring its utility as a precursor for designing molecules that target specific disease pathways. For instance, studies have indicated that derivatives of this compound may exhibit potent activity against certain types of cancer by inhibiting key enzymes involved in tumor growth and progression. The< strong>N-propylsulfamoyl moiety is particularly interesting, as it can be modified to enhance solubility and bioavailability, critical factors for drug efficacy.
The synthesis of N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The process typically begins with the preparation of the< strong>4-methoxybenzyl halide intermediate, which is then treated with propylamine to form the sulfonamide derivative. The final step involves chlorination to introduce the sulfamoyl chloride group, a transformation that can be achieved using reagents such as phosphorus oxychloride or thionyl chloride.
The chemical properties of this compound make it an excellent candidate for further derivatization. Researchers have been experimenting with various functional groups to optimize its pharmacological profile. For example, modifications at the< strong>N-propyl position can lead to changes in lipophilicity and metabolic clearance rates, while alterations at the< strong>4-methoxyphenyl ring can fine-tune receptor binding interactions. These modifications are essential for achieving the desired therapeutic effect while minimizing side effects.
In addition to its pharmaceutical applications, N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride has shown promise in materials science and industrial chemistry. Its unique structure allows it to serve as a building block for polymers and specialty chemicals that exhibit enhanced thermal stability and mechanical strength. Such applications highlight the versatility of this compound beyond traditional medicinal uses.
The latest advancements in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling techniques have enabled researchers to predict how different modifications will affect its biological activity, thereby streamlining the drug discovery process. These computational tools are particularly valuable for identifying promising candidates early in the development pipeline, reducing the time and cost associated with experimental trials.
The safety profile of N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride is another critical consideration in its application. While preliminary studies suggest that it exhibits low toxicity at moderate doses, further research is needed to fully understand its safety margins. Collaborative efforts between synthetic chemists and toxicologists are essential for ensuring that this compound can be developed into safe and effective therapeutic agents.
In conclusion, N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride (CAS No. 2138562-13-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug development, materials science, and industrial applications. As research continues to uncover new ways to harness its potential, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.
2138562-13-5 (N-[(4-methoxyphenyl)methyl]-N-propylsulfamoyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)